Cas no 1341370-71-5 (2-(But-2-yn-1-yl)cyclopentan-1-ol)
2-(But-2-yn-1-yl)cyclopentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(but-2-yn-1-yl)cyclopentan-1-ol
- 1341370-71-5
- EN300-1634313
- AKOS011595410
- 2-(But-2-yn-1-yl)cyclopentan-1-ol
-
- Inchi: 1S/C9H14O/c1-2-3-5-8-6-4-7-9(8)10/h8-10H,4-7H2,1H3
- InChI Key: HNGLVPLOUUYKSY-UHFFFAOYSA-N
- SMILES: OC1CCCC1CC#CC
Computed Properties
- Exact Mass: 138.104465066g/mol
- Monoisotopic Mass: 138.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 20.2Ų
2-(But-2-yn-1-yl)cyclopentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1634313-0.05g |
2-(but-2-yn-1-yl)cyclopentan-1-ol |
1341370-71-5 | 0.05g |
$647.0 | 2023-07-10 | ||
| Enamine | EN300-1634313-0.1g |
2-(but-2-yn-1-yl)cyclopentan-1-ol |
1341370-71-5 | 0.1g |
$678.0 | 2023-07-10 | ||
| Enamine | EN300-1634313-0.25g |
2-(but-2-yn-1-yl)cyclopentan-1-ol |
1341370-71-5 | 0.25g |
$708.0 | 2023-07-10 | ||
| Enamine | EN300-1634313-0.5g |
2-(but-2-yn-1-yl)cyclopentan-1-ol |
1341370-71-5 | 0.5g |
$739.0 | 2023-07-10 | ||
| Enamine | EN300-1634313-1.0g |
2-(but-2-yn-1-yl)cyclopentan-1-ol |
1341370-71-5 | 1.0g |
$770.0 | 2023-07-10 | ||
| Enamine | EN300-1634313-2.5g |
2-(but-2-yn-1-yl)cyclopentan-1-ol |
1341370-71-5 | 2.5g |
$1509.0 | 2023-07-10 | ||
| Enamine | EN300-1634313-5.0g |
2-(but-2-yn-1-yl)cyclopentan-1-ol |
1341370-71-5 | 5.0g |
$2235.0 | 2023-07-10 | ||
| Enamine | EN300-1634313-10.0g |
2-(but-2-yn-1-yl)cyclopentan-1-ol |
1341370-71-5 | 10.0g |
$3315.0 | 2023-07-10 | ||
| Enamine | EN300-1634313-50mg |
2-(but-2-yn-1-yl)cyclopentan-1-ol |
1341370-71-5 | 50mg |
$528.0 | 2023-09-22 | ||
| Enamine | EN300-1634313-100mg |
2-(but-2-yn-1-yl)cyclopentan-1-ol |
1341370-71-5 | 100mg |
$553.0 | 2023-09-22 |
2-(But-2-yn-1-yl)cyclopentan-1-ol Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
Additional information on 2-(But-2-yn-1-yl)cyclopentan-1-ol
Introduction to 2-(But-2-yn-1-yl)cyclopentan-1-ol (CAS No. 1341370-71)
2-(But-2-enyl)cyclopentanone, also known as 2-(butaenyl)cyclopentanone, is a chemical compound with the CAS number 1341370. This compound is an alkyne derivative, and its structure consists of a cyclopentane ring substituted with a butaenyl group at the second position. The compound is of interest in organic synthesis due to its unique structure and potential applications in various chemical reactions.
The compound has been studied in recent years for its role in click chemistry and other organic transformations. Its structure allows for the formation of stable carbon-carbon bonds, making it a valuable building block in the synthesis of complex molecules. Researchers have explored its use in the preparation of bioactive compounds, such as pharmaceutical agents and agrochemicals.
In terms of physical properties, 2-(butaenyl)cyclopentanone is typically a liquid at room temperature, with a boiling point around 65°C under standard pressure. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for use in various synthetic protocols.
The synthesis of this compound involves several steps, including the alkyne alkylation and subsequent cyclization reactions. Recent studies have focused on optimizing these steps to improve yield and purity. For instance, the use of transition metal catalysts has been shown to enhance the efficiency of certain reactions involving this compound.
2-(butaenyl)cyclopentanone has also been investigated for its potential as a precursor in the synthesis of natural products. Its ability to undergo various functional group transformations makes it a versatile starting material for constructing complex molecular frameworks.
In conclusion, 2-(butaenyl)cyclopentanone (CAS No. 1341370) is a valuable compound in organic chemistry, offering unique properties and applications in both academic research and industrial settings. Its continued exploration will undoubtedly lead to new insights and innovations in chemical synthesis.
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